Cas no 400090-60-0 (Pentanenitrile,3-amino-, (3R)-)

Pentanenitrile,3-amino-, (3R)- structure
400090-60-0 structure
Product Name:Pentanenitrile,3-amino-, (3R)-
CAS No:400090-60-0
MF:C5H10N2
MW:98.1463007926941
MDL:MFCD08703198
CID:325704
PubChem ID:9898804
Update Time:2023-10-31

Pentanenitrile,3-amino-, (3R)- Chemical and Physical Properties

Names and Identifiers

    • Pentanenitrile,3-amino-, (3R)-
    • (3R)-3-aminopentanenitrile
    • (R)-3-AMINO PENTANENITRILE
    • (3R)-3-azanylpentanenitrile
    • (R)-3-aminopentanitrile
    • Pentanenitrile,3-amino-,(3R)
    • R-3-aminopentanenitrile
    • r-apn
    • AKOS006291529
    • DTXSID50432478
    • Q27270400
    • (R)-3-Aminopentanenitrile
    • 8G8QJZ928N
    • Pentanenitrile, 3-amino-, (3R)-
    • FVPPLRDSFQDFLX-RXMQYKEDSA-N
    • 400090-60-0
    • (R)-3-amino pentanenitrile, AldrichCPR
    • A824848
    • UNII-8G8QJZ928N
    • 3-Aminopentanenitrile, (3R)-
    • MDL： MFCD08703198
    • Inchi： 1S/C5H10N2/c1-2-5(7)3-4-6/h5H,2-3,7H2,1H3/t5-/m1/s1
    • InChI Key： FVPPLRDSFQDFLX-RXMQYKEDSA-N
    • SMILES： N[C@@H](CC#N)CC

Computed Properties

  • Exact Mass: 98.08440
  • Monoisotopic Mass: 98.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 79.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.8A^2
  • XLogP3: -0.1

Experimental Properties

  • Density: 0.905
  • Boiling Point: 202.74°C at 760 mmHg
  • Flash Point: 76.415°C
  • Refractive Index: 1.44
  • PSA: 49.81000
  • LogP: 1.33768

Pentanenitrile,3-amino-, (3R)- Security Information

  • Hazard Category Code： 22
  • Hazardous Material Identification： Xn

Pentanenitrile,3-amino-, (3R)- Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Pentanenitrile,3-amino-, (3R)- Pricemore >>

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Pentanenitrile,3-amino-, (3R)- Production Method

Pentanenitrile,3-amino-, (3R)- Related Literature

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